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Compound of Interest
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Cat. No.: B1221835 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address challenges in achieving high magnetic field uniformity with Ferroxdure®

(hard ferrite) magnet assemblies.

Troubleshooting Guide
This guide addresses common issues encountered during the setup and operation of

Ferroxdure magnet assemblies, providing systematic approaches to identify and resolve them.

Issue 1: Measured Magnetic Field is Non-Uniform

Symptom: The magnetic field strength varies significantly across the region of interest,

leading to distorted measurements or inconsistent experimental results.

Possible Causes & Solutions:
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Cause Solution

Inherent Material Variations

Even with high-quality manufacturing, minor

inconsistencies in the magnetic material can

lead to field non-uniformities. This is often the

primary source of inhomogeneity. Proceed with

shimming techniques to correct the field.

Mechanical Assembly Tolerances

Small inaccuracies in the positioning and

orientation of the magnet blocks during

assembly can create significant field distortions.

Disassemble and re-assemble the magnet

array, paying close attention to alignment and

tolerances. Use precision jigs and fixtures for

assembly.

Presence of Ferromagnetic Materials

Nearby equipment, structural components (e.g.,

steel tables, supports), or even tools can distort

the magnetic field. Ensure the experimental

setup is free from unwanted ferromagnetic

materials. Use non-magnetic materials like

aluminum, brass, or certain stainless steels for

mounting and support structures.

Temperature Gradients

Temperature variations across the magnet

assembly can cause localized changes in

magnetic properties, leading to field non-

uniformity. Allow the assembly to reach thermal

equilibrium in a temperature-controlled

environment before use. For high-precision

applications, consider active temperature

stabilization.

Troubleshooting Workflow for Field Non-Uniformity
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Caption: A step-by-step workflow for troubleshooting non-uniform magnetic fields.
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Issue 2: Poor Repeatability of Experimental Results

Symptom: Experiments conducted under seemingly identical conditions yield inconsistent

results.

Possible Causes & Solutions:

Cause Solution

Thermal Instability

Fluctuations in ambient temperature can alter

the magnetic field strength of Ferroxdure, which

has a relatively high-temperature coefficient of

remanence.[1][2][3] Operate the assembly in a

temperature-controlled room. Monitor the

magnet temperature during experiments.

Mechanical Instability

Vibrations or slight movements of the magnet

assembly or the sample can lead to variations in

the experienced magnetic field. Ensure the

magnet assembly and the experimental setup

are mechanically rigid and isolated from

vibrations.

Hysteresis Effects

If the magnet assembly is exposed to external

magnetic fields or undergoes temperature

cycling, its magnetic state may not return to the

exact same point, exhibiting magnetic

hysteresis. Avoid exposing the assembly to

strong external magnetic fields. If temperature

cycling is unavoidable, allow for a sufficient

stabilization period.

Frequently Asked Questions (FAQs)
Q1: What is Ferroxdure and why is it used in magnetic assemblies?

Ferroxdure is a trade name for a type of hard ferrite (ceramic) permanent magnet material.[4]

[5] It is composed of iron oxide and strontium carbonate or barium carbonate.[5] It is widely
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used due to its excellent corrosion resistance, high electrical resistivity, and cost-effectiveness

compared to rare-earth magnets.[4][5]

Q2: What are the key magnetic properties of Ferroxdure?

The magnetic properties of Ferroxdure can vary depending on the specific grade. Below is a

table summarizing typical properties for a common grade.

Property Symbol Typical Value Unit

Remanent Induction Br 0.38 T

Coercive Force Hc 235 kA/m

Intrinsic Coercive

Force
Hci 245 kA/m

Max. Energy Product (BH)max 27.8 kJ/m³

Recoil Permeability µrec ~1.1 -

Curie Temperature Tc 450 °C

Reversible Temp.

Coeff. of Br
α(Br) -0.2 %/°C

Reversible Temp.

Coeff. of Hci
β(Hci) +0.2 to +0.5 %/°C

Note: These are typical values and can vary between different grades of Ferroxdure.[6][7]

Q3: What is "shimming" and why is it necessary?

Shimming is the process of correcting for inhomogeneities in a magnetic field to improve its

uniformity.[8][9] It is necessary because even with precise manufacturing and assembly,

imperfections in the magnet material and geometry will result in a non-uniform field.[8] High

field uniformity is critical for applications like Nuclear Magnetic Resonance (NMR) spectroscopy

and Magnetic Resonance Imaging (MRI), which are valuable tools in drug discovery and

development for studying molecular structures and interactions.[10][11]
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Q4: What is the difference between passive and active shimming?

Passive Shimming: This technique involves placing small pieces of ferromagnetic material

(like soft iron or steel) at specific locations within or near the magnet assembly.[9][12] These

pieces become magnetized by the main field and create their own small magnetic fields that

counteract the existing inhomogeneities.[9][12] This is a static correction.

Active Shimming: This method uses a set of coils through which controlled electrical currents

are passed to generate corrective magnetic fields.[8][13] The currents in these "shim coils"

can be adjusted to dynamically compensate for field distortions, including those introduced

by the sample itself.[8][13]

Q5: How does temperature affect the magnetic field of a Ferroxdure assembly?

Temperature has a significant impact on the magnetic properties of Ferroxdure. As

temperature increases, the remanent induction (Br) decreases, leading to a weaker magnetic

field.[1][2] This change is described by the temperature coefficient of remanence (α). For

Ferroxdure, this is approximately -0.2% per degree Celsius, which is higher than for many

other permanent magnet materials.[6] If the temperature exceeds the Curie temperature

(around 450°C for hard ferrites), the material will lose its permanent magnetism.[6][14]

Q6: What are the best practices for handling and assembling Ferroxdure magnets?

Safety First: Ferroxdure magnets are brittle and can chip or break if they are allowed to

snap together or onto a ferromagnetic surface. Always wear safety glasses and gloves when

handling them.

Use Non-Magnetic Tools: Use tools made of aluminum, brass, or other non-magnetic

materials to handle and position the magnets.

Controlled Assembly: Assemble magnets on a non-magnetic work surface. Use jigs and

fixtures to ensure precise alignment and to prevent uncontrolled movement.

Spacers: When storing multiple magnets, use non-magnetic spacers between them.

Avoid High Temperatures: Do not expose the magnets to temperatures approaching their

maximum service temperature, as this can cause irreversible loss of magnetism.
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Experimental Protocols
Protocol 1: Magnetic Field Mapping

This protocol outlines the steps to measure the magnetic field distribution of a Ferroxdure
assembly.

Objective: To obtain a 3D map of the magnetic field's strength and vector components within

the region of interest.

Materials:

3-axis Hall effect sensor (Gaussmeter)

Non-magnetic 3-axis positioning system (e.g., CNC stage made of aluminum)

Data acquisition system

Ferroxdure magnet assembly

Procedure:

Secure the Ferroxdure assembly to a stable, non-magnetic platform.

Mount the Hall sensor onto the 3-axis positioning system.

Define the coordinate system and the volume to be mapped.

Program the positioning system to move the Hall sensor to discrete points within the defined

volume in a grid pattern.

At each point, record the Bx, By, and Bz components of the magnetic field from the

Gaussmeter.

Compile the data to create a 3D map of the magnetic field.

Calculate the field uniformity, often expressed in parts per million (ppm) over a defined

spherical volume.
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Protocol 2: Passive Shimming

Objective: To improve the magnetic field uniformity using ferromagnetic shims.

Materials:

Mapped magnetic field data from Protocol 1

Set of small soft iron or steel pieces of various thicknesses

Non-magnetic adhesive or custom-designed shim trays

Shimming calculation software (optional, but recommended)

Procedure:

Analyze the magnetic field map to identify the locations and magnitudes of the field

inhomogeneities. The goal is to place shims in regions of lower field strength to locally

increase the field.

Use a shimming algorithm or manual calculations to determine the optimal placement and

thickness of the iron shims.[15] The calculation aims to generate a corrective field that is

equal and opposite to the error field.

Carefully place the calculated iron pieces at the determined locations on the magnet

assembly or on dedicated shim trays.[9][12] Secure them with a non-magnetic adhesive.

Re-map the magnetic field using Protocol 1 to evaluate the improvement in uniformity.

Repeat steps 1-4 iteratively until the desired level of field homogeneity is achieved.[9]

Passive Shimming Workflow
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Caption: An iterative workflow for passive shimming of a permanent magnet assembly.
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Protocol 3: Active Shimming

Objective: To dynamically correct for field inhomogeneities using shim coils.

Materials:

Mapped magnetic field data from Protocol 1

A set of shim coils (at least first and second order)

Multi-channel programmable power supply

Control software

Procedure:

Integrate the shim coils into the magnet assembly. These are often wound on a cylindrical

former placed in the bore of the magnet.

Characterize the magnetic field generated by each shim coil per unit of current. This creates

a "response matrix."

Decompose the measured error field (from Protocol 1) into spherical harmonic components.

Use a control algorithm to calculate the necessary currents for each shim coil to generate a

magnetic field that cancels the unwanted spherical harmonic components of the error field.

[8]

Apply the calculated currents to the shim coils using the programmable power supply.

The active shimming system can be used for a one-time correction or for real-time

adjustments to compensate for changes, such as the introduction of a sample.

Active Shimming Control Loop
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Caption: A feedback control loop for an active magnetic field shimming system.

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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